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Compound of Interest

Compound Name: MK-421 (D5 maleate)

Cat. No.: B10787622

This guide provides a comparative overview of various analytical methods employed for the
guantification of enalapril and its active metabolite, enalaprilat. The information is curated for
researchers, scientists, and professionals in drug development, offering a comprehensive look
at the experimental data and methodologies to aid in the selection of the most suitable
analytical technique.

Quantitative Data Summary

The performance of different analytical methods for enalapril and enalaprilat quantification is
summarized below. The data is extracted from several validation studies, showcasing a range
of techniques from High-Performance Liquid Chromatography (HPLC) to advanced Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Comparison of LC-MS/MS Methods for Enalapril and Enalaprilat Quantification in
Human Plasma
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Parameter Method 1[1] Method 2[2] Method 3[3]
Shimadzu LC system Thermo Scientific
Instrumentation with AB Sciex API- HPLC-MS/MS Accela 600 with
4000 MS/MS MS/MS
Protein Precipitation Solid Phase

Sample Preparation

Protein Precipitation

with methanol

Extraction (SPE)

Linearity Range 1-500 ng/mL 0.638 - 255 ng/mL 1-100 ng/mL
LLOQ 1 ng/mL 0.638 ng/mL Not specified
o 3.4-11.8%
Intra-day Precision )
(Enalapril), 3.1 - <7.2% <6.6%
(%CV) .
10.3% (Enalaprilat)
o 7.7-10.9%
Inter-day Precision )
(Enalapril), 6.7 - < 14% <6.6%
(%CV) .
13.7% (Enalaprilat)
- +8.7% (Enalapril), -
Accuracy (%RE) Not specified ] Not specified
+5.5% (Enalaprilat)
Recovery Not specified Not specified 81% (Enalapril)

Table 2: Comparison of HPLC and RP-HPLC Methods for Enalapril Quantification
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Method 4 (RP-

Method 6 (RP-

Parameter Method 5 (HPLC)[5]
HPLC)[4] HPLC)[6]
) HPLC system with UV
Instrumentation Waters HPLC HPLC system
detector
Bulk and
Pharmaceutical Pharmaceutical
Matrix Pharmaceutical
Formulation Formulation
Dosage Form
Linearity Range 10 - 30 pg/mL Not specified 5-15 pg/mL
LOD Not specified 0.021% 0.08 pg/mL
LOQ Not specified 0.062% 1.08 pg/mL
Accuracy (% . -
Not specified Not specified 100.19%
Recovery)
Precision (%0RSD) Not specified Not specified 0.75% (Repeatability)

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility

and clear understanding of the techniques.

Method 1: LC-MS/MS for Enalapril and Enalaprilat in
Human Plasma[1]

o Sample Preparation: Protein precipitation technique was employed using 300 pl of human

plasma.

e Instrumentation: A Shimadzu LC system equipped with a binary pump, autosampler, and

column oven was used. The mass spectrometric detection was performed on an AB Sciex

API-4000 triple quadrupole instrument with an electrospray ionization (ESI) source.

o Chromatographic Conditions:

o Column: C18 analytical column (50 mm x 3 mm, 5 um).
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o Mobile Phase: A gradient of 0.1% formic acid in methanol and 0.1% formic acid in Milli Q
water.

o Flow Rate: 0.5 ml/min.

o Total Run Time: 3 minutes.

e Quantification: Multiple reaction monitoring (MRM) was used to quantify enalapril and
enalaprilat.

Method 5: HPLC for Enalapril Maleate in Pharmaceutical
Formulation[5]

o Sample Preparation: Tablets were accurately weighed, and a powder equivalent to 10 mg of
enalapril maleate was dissolved in a phosphate buffer solution (pH 2.2) and sonicated. The
solution was then filtered.

e Instrumentation: A standard HPLC system with UV detection.

o Chromatographic Conditions:

[¢]

Column: Grace Platinump C8 EPS column (4.6 mm i.d. X 250 mm, 5 pm).

[¢]

Mobile Phase: Acetonitrile and 20 mmol phosphate buffer adjusted to pH 2.2 (25:75 v/v).

Flow Rate: 2 ml/min.

o

Detection: UV at 215 nm.

o

Total Run Time: Less than 9 minutes.

[¢]

Workflow and Process Visualization

To facilitate a better understanding of the procedural flow in an inter-laboratory comparison
study, the following diagrams illustrate the key stages and relationships.

Caption: Workflow for an inter-laboratory comparison study.
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Caption: Decision pathway for selecting an analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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